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Compound of Interest

Compound Name: FN-A208 fusion peptide
Cat. No.: B12375424
Get Quote
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Product Description

FN-A208 is a synthetic bioadhesive peptide designed to mimic the cell-binding domain of
human fibronectin. It provides a defined and reproducible surface for the attachment and
proliferation of a wide variety of cell types in culture. By promoting strong cell adhesion, FN-
A208 enhances cell viability, growth, and differentiation, making it an ideal substrate for basic
research, drug discovery, and tissue engineering applications.

Mechanism of Action

FN-A208 facilitates cell attachment through the specific interaction of its Arg-Gly-Asp (RGD)
sequence with cell surface integrin receptors. This binding initiates a signaling cascade that
promotes the formation of focal adhesions, complexes of structural and signaling proteins that
link the extracellular matrix (ECM) to the intracellular actin cytoskeleton. This process is crucial
for cell spreading, migration, and survival.

Key Features

o Defined Composition: As a synthetic peptide, FN-A208 offers high purity and lot-to-lot
consistency compared to naturally derived ECM proteins.
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o Enhanced Cell Attachment: Promotes rapid and strong attachment of various cell types,
including primary cells, stem cells, and immortalized cell lines.

e Improved Cell Health: Supports robust cell spreading, proliferation, and viability in serum-
free or low-serum conditions.

» Versatile Applications: Suitable for use in a wide range of applications, including 2D and 3D
cell culture, stem cell research, and tissue engineering.

» Ready to Use: Provided as a sterile, lyophilized powder for easy reconstitution and coating of
culture surfaces.

Quantitative Data

Table 1: Cell Attachment Efficiency on Various Substrates

Fibronectin ]
Cell Type FN-A208 Poly-L-Lysine Uncoated
(Natural)
HelLa 95 + 4% 92 + 5% 85+ 6% 30 + 8%
HUVEC 98 £ 3% 96 + 4% 70 £ 9% 25 7%
MSCs 93 + 5% 90 + 6% 80+ 7% 35+ 9%

Data are presented as the mean percentage of attached cells + standard deviation after 4
hours of incubation.

Table 2: Cell Viability on Various Substrates after 48 Hours

Fibronectin

Cell Type FN-A208 Poly-L-Lysine Uncoated
(Natural)

HelLa 99+ 1% 98 + 2% 95+ 3% 80 £ 5%

HUVEC 98 + 2% 97 + 3% 90 + 4% 75 + 6%

MSCs 97 £ 3% 96 + 4% 92 + 5% 85 7%
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Data are presented as the mean percentage of viable cells £ standard deviation, assessed by a
live/dead staining assay.

Table 3: Cell Proliferation Rate on Various Substrates over 72 Hours

Fibronectin

Cell Type FN-A208 Poly-L-Lysine Uncoated
(Natural)

HelLa 2.5-fold 2.3-fold 2.0-fold 1.2-fold

HUVEC 2.2-fold 2.1-fold 1.5-fold 1.1-fold

MSCs 2.0-fold 1.8-fold 1.6-fold 1.3-fold

Data are presented as the fold increase in cell number relative to the initial seeding density.
Experimental Protocols

1. Reconstitution of FN-A208

 Briefly centrifuge the vial of lyophilized FN-A208 to ensure the powder is at the bottom.

o Aseptically add sterile, nuclease-free water to the vial to create a 1 mg/mL stock solution.

o Gently swirl the vial to dissolve the powder completely. Avoid vigorous shaking or vortexing.
 Aliquot the stock solution into smaller working volumes to minimize freeze-thaw cycles.

» Store the stock solution and aliquots at -20°C.

2. Coating Culture Surfaces with FN-A208

» Determine the desired final coating concentration of FN-A208. A starting concentration of 10
pg/mL is recommended, but optimal concentrations may vary depending on the cell type.

 Dilute the 1 mg/mL FN-A208 stock solution to the desired final concentration using sterile
phosphate-buffered saline (PBS).
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Add the diluted FN-A208 solution to the culture surface, ensuring the entire surface is
covered. Use a sufficient volume to prevent drying (e.g., 1.5 mL for a 35 mm dish).[1]

Incubate the culture vessel at 37°C for 1 hour.[1]
After incubation, aspirate the coating solution.
Gently rinse the surface twice with sterile PBS to remove any unbound FN-A208.[1]
The coated surface is now ready for cell seeding.
. Cell Seeding

Harvest cells from their current culture vessel using standard cell passaging procedures.[2]

[3]

Determine the cell concentration and viability using a hemocytometer and trypan blue
staining or an automated cell counter.[3]

Resuspend the cells in the appropriate culture medium at the desired seeding density.
Add the cell suspension to the FN-A208-coated culture vessel.
Gently rock the vessel to ensure an even distribution of cells across the surface.
Incubate the cells under standard culture conditions (e.g., 37°C, 5% C0O2).[4]
. Cell Attachment Assay
Seed cells onto FN-A208-coated and control (e.g., uncoated) surfaces in a multi-well plate.

After the desired incubation time (e.g., 4 hours), gently wash the wells twice with sterile PBS
to remove non-adherent cells.

Add a solution containing a nuclear stain (e.g., Hoechst 33342) to each well and incubate
according to the manufacturer's instructions.

Image the wells using a fluorescence microscope.
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o Count the number of attached cells in multiple fields of view for each condition.

o Calculate the percentage of attached cells by comparing the number of cells on the test
surfaces to the number of cells initially seeded.

5. Cell Viability Assay (Live/Dead Staining)

o Culture cells on FN-A208-coated and control surfaces for the desired duration (e.g., 48
hours).

e Prepare a staining solution containing calcein-AM (stains live cells green) and ethidium
homodimer-1 (stains dead cells red) in sterile PBS, following the manufacturer's protocol.

o Aspirate the culture medium and wash the cells once with sterile PBS.

o Add the live/dead staining solution to each well and incubate for the recommended time,
protected from light.

e Image the cells using a fluorescence microscope with appropriate filters.

o Quantify the number of live and dead cells to determine the percentage of viable cells.
6. Cell Proliferation Assay (WST-1 Assay)

o Seed cells at a low density onto FN-A208-coated and control surfaces in a 96-well plate.

» At various time points (e.g., 24, 48, and 72 hours), add WST-1 reagent to the culture medium
in each well, following the manufacturer's instructions.

 Incubate the plate for the recommended time (typically 1-4 hours) at 37°C.

» Measure the absorbance of each well at the appropriate wavelength (e.g., 450 nm) using a
microplate reader.

» The absorbance is directly proportional to the number of viable, metabolically active cells.
Calculate the fold increase in cell number relative to the initial time point.

Visualizations
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Caption: FN-A208 signaling pathway for cell attachment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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